Cas no 7233-82-1 (molybdenum(2+) 5,10,15,20-tetrakis(4-methylphenyl)porphine-21,23-diide - 1,1'-ethyne-1,2-diyldibenzene (1:1))

• Product name: molybdenum(2+) 5,10,15,20-tetrakis(4-methylphenyl)porphine-21,23-diide - 1,1'-ethyne-1,2-diyldibenzene (1:1)
• CAS No: 7233-82-1
• MF: C₆₂H₄₆MoN₄
• MW: 942.995457172394
• CID: 1754759
• PubChem ID: 5249671

molybdenum(2+) 5,10,15,20-tetrakis(4-methylphenyl)porphine-21,23-diide - 1,1'-ethyne-1,2-diyldibenzene (1:1) Chemical and Physical Properties

Names and Identifiers

• molybdenum(2+) 5,10,15,20-tetrakis(4-methylphenyl)porphine-21,23-diide - 1,1'-ethyne-1,2-diyldibenzene (1:1)
• molybdenum(2+),2-phenylethynylbenzene,5,10,15,20-tetrakis(4-methylphenyl)porphyrin-22,24-diide
• 7233-82-1

• Inchi： InChI=1S/C48H36N4.C14H10.Mo/c1-29-5-13-33(14-6-29)45-37-21-23-39(49-37)46(34-15-7-30(2)8-16-34)41-25-27-43(51-41)48(36-19-11-32(4)12-20-36)44-28-26-42(52-44)47(40-24-22-38(45)50-40)35-17-9-31(3)10-18-35;1-3-7-13(8-4-1)11-12-14-9-5-2-6-10-14;/h5-28H,1-4H3;1-10H;/q-2;;+2
• InChI Key： ALIQGRPPOBASGM-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)C2=C3C=CC(=C(C4=NC(=C(C5=CC=C([N-]5)C(=C6C=CC2=N6)C7=CC=C(C=C7)C)C8=CC=C(C=C8)C)C=C4)C9=CC=C(C=C9)C)[N-]3.C1=CC=C(C=C1)C#CC2=CC=CC=C2.[Mo+2]

Computed Properties

• Exact Mass: 944.278
• Monoisotopic Mass: 944.278
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 67
• Rotatable Bond Count: 6
• Complexity: 1100
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.8A^2